Cas no 2172225-84-0 (5-chloro-2-cyclohexyl(methyl)aminopyrimidine-4-carboxylic acid)

• Product Name: 5-chloro-2-cyclohexyl(methyl)aminopyrimidine-4-carboxylic acid
• CAS No: 2172225-84-0
• MF: C₁₂H₁₆ClN₃O₂
• MW: 269.727341651917
• CID: 6235091
• PubChem ID: 165835377
• Update Time: 2025-05-21

5-chloro-2-cyclohexyl(methyl)aminopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-cyclohexyl(methyl)aminopyrimidine-4-carboxylic acid
• 5-chloro-2-[cyclohexyl(methyl)amino]pyrimidine-4-carboxylic acid
• 2172225-84-0
• EN300-1456745

• Inchi： 1S/C12H16ClN3O2/c1-16(8-5-3-2-4-6-8)12-14-7-9(13)10(15-12)11(17)18/h7-8H,2-6H2,1H3,(H,17,18)
• InChI Key： HJDBZYKCJRVDHH-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1C(=O)O)N(C)C1CCCCC1

Computed Properties

• Exact Mass: 269.0931045g/mol
• Monoisotopic Mass: 269.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.3Ų

Additional information on 5-chloro-2-cyclohexyl(methyl)aminopyrimidine-4-carboxylic acid

Comprehensive Overview of 5-chloro-2-cyclohexyl(methyl)aminopyrimidine-4-carboxylic acid (CAS No. 2172225-84-0)

5-chloro-2-cyclohexyl(methyl)aminopyrimidine-4-carboxylic acid (CAS No. 2172225-84-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative is characterized by its unique structural features, including a chloro substituent at the 5-position and a cyclohexyl(methyl)amino group at the 2-position, which contribute to its potential biological activity. Researchers are particularly interested in its role as a building block for novel drug candidates, especially in the development of kinase inhibitors and antimicrobial agents.

The compound's carboxylic acid functionality enhances its versatility, allowing for further derivatization and conjugation with other molecules. This property is crucial in medicinal chemistry, where structure-activity relationship (SAR) studies are essential for optimizing drug efficacy. Recent studies have explored its potential applications in targeting enzyme inhibition, particularly in pathways related to inflammation and metabolic disorders. The growing demand for small molecule therapeutics has further amplified interest in this compound, as it aligns with current trends in precision medicine and personalized treatment strategies.

In the agrochemical sector, 5-chloro-2-cyclohexyl(methyl)aminopyrimidine-4-carboxylic acid has been investigated for its potential as a plant growth regulator or pesticide intermediate. Its pyrimidine core is a common motif in many commercial agrochemicals, known for their ability to disrupt pest metabolism. With increasing global focus on sustainable agriculture, researchers are evaluating its environmental impact and biodegradability, addressing concerns raised by regulatory bodies and eco-conscious consumers.

Synthetic routes to CAS No. 2172225-84-0 often involve multi-step processes, including nucleophilic substitution and cyclization reactions. Advances in green chemistry have prompted the development of more efficient and environmentally friendly synthesis methods, such as catalytic approaches and solvent-free conditions. These innovations are critical for scaling up production while minimizing waste, a priority for industries adhering to circular economy principles.

Analytical characterization of this compound typically employs techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure purity and confirm structural integrity, which are vital for regulatory compliance and reproducibility in research. The compound's stability under various conditions (e.g., pH, temperature) is also a key area of investigation, particularly for formulation scientists working on drug delivery systems.

From a commercial perspective, 5-chloro-2-cyclohexyl(methyl)aminopyrimidine-4-carboxylic acid is available through specialized chemical suppliers catering to pharmaceutical R&D and contract manufacturing organizations (CMOs). Its pricing and availability are influenced by factors such as raw material costs, synthetic complexity, and patent landscape. Companies investing in this compound often highlight its potential in intellectual property (IP) portfolios, especially for novel therapeutic applications.

Future research directions may explore its utility in combinatorial chemistry libraries or as a scaffold for proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug discovery. As the scientific community continues to prioritize molecular diversity and target specificity, compounds like CAS No. 2172225-84-0 will remain pivotal in bridging chemical innovation with biological relevance.